Cas no 1564720-59-7 (1-(4-methoxybutyl)-1H-pyrazol-3-amine)

• Product Name: 1-(4-methoxybutyl)-1H-pyrazol-3-amine
• CAS No: 1564720-59-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• MDL: MFCD26925029
• CID: 4606367
• PubChem ID: 112756248
• Update Time: 2025-05-20

1-(4-methoxybutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutyl)-1H-pyrazol-3-amine

• MDL： MFCD26925029
• Inchi： 1S/C8H15N3O/c1-12-7-3-2-5-11-6-4-8(9)10-11/h4,6H,2-3,5,7H2,1H3,(H2,9,10)
• InChI Key： MDUUGDSLSBVQRP-UHFFFAOYSA-N
• SMILES： N1(CCCCOC)C=CC(N)=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 309.4±22.0 °C at 760 mmHg
• Flash Point: 140.9±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-methoxybutyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(4-methoxybutyl)-1H-pyrazol-3-amine

1-(4-Methoxybutyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

1-(4-Methoxybutyl)-1H-Pyrazol-3-Amine (CAS No. 1564720-59-7) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its pyrazole ring and methoxybutyl substituent, has garnered attention due to its unique properties and applications. Recent advancements in synthetic methodologies and its incorporation into drug design have further highlighted its importance in contemporary research.

The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is a cornerstone of this compound's structure. Pyrazole derivatives have been extensively studied for their biological activities, including anti-inflammatory, antifungal, and anticancer properties. The methoxybutyl group attached to the pyrazole ring introduces additional functionality, enhancing the compound's solubility and bioavailability. This makes 1-(4-methoxybutyl)-1H-pyrazol-3-amine a promising candidate for drug delivery systems and therapeutic agents.

Recent studies have explored the synthesis of pyrazole derivatives with substituted side chains to optimize their pharmacokinetic profiles. For instance, researchers have employed microwave-assisted synthesis to streamline the production of 1-(4-methoxybutyl)-1H-pyrazol-3-amine, achieving higher yields and faster reaction times compared to traditional methods. These advancements underscore the compound's feasibility for large-scale production in pharmaceutical settings.

In terms of biological activity, 1-(4-methoxybutyl)-1H-pyrazol-3-amine has shown potential as an inhibitor of key enzymes involved in inflammatory pathways. Preclinical studies indicate that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. Its ability to selectively inhibit COX-2 over COX-1 suggests a reduced risk of gastrointestinal side effects, a common issue with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings position the compound as a viable alternative for treating chronic inflammatory conditions such as arthritis.

Beyond pharmacology, pyrazole derivatives like 1-(4-methoxybutyl)-1H-pyrazol-3-amine are being investigated for their role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalytic applications. Recent research highlights its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in organic synthesis. This dual functionality—simultaneously serving as a therapeutic agent and a catalyst—underscores its versatility across scientific disciplines.

The environmental impact of 1-(4-methoxybutyl)-1H-pyrazol-3-amine is another area of growing interest. As industries increasingly prioritize sustainability, understanding the compound's biodegradability and eco-toxicity is crucial. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term environmental effects.

In conclusion, 1-(4-methoxybutyl)-1H-Pyrazol-3-Amine (CAS No. 1564720-59-7) stands out as a multifaceted compound with applications spanning pharmacology, catalysis, and materials science. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in advancing scientific innovation.